3’-Dechloro-4’-chloro Bupropion Fumarate
3’-Dechloro-4’-chloro Bupropion Fumarate
Brand Name:
Vulcanchem
CAS No.:
1251851-01-0
VCID:
VC0116425
InChI:
InChI=1S/C13H18ClNO.2C4H4O4/c1-9(15-13(2,3)4)12(16)10-5-7-11(14)8-6-10;2*5-3(6)1-2-4(7)8/h5-9,15H,1-4H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+
SMILES:
CC(C(=O)C1=CC=C(C=C1)Cl)NC(C)(C)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C21H26ClNO9
Molecular Weight:
471.887
3’-Dechloro-4’-chloro Bupropion Fumarate
CAS No.: 1251851-01-0
Reference Standards
VCID: VC0116425
Molecular Formula: C21H26ClNO9
Molecular Weight: 471.887
| CAS No. | 1251851-01-0 |
|---|---|
| Product Name | 3’-Dechloro-4’-chloro Bupropion Fumarate |
| Molecular Formula | C21H26ClNO9 |
| Molecular Weight | 471.887 |
| IUPAC Name | (E)-but-2-enedioic acid;2-(tert-butylamino)-1-(4-chlorophenyl)propan-1-one |
| Standard InChI | InChI=1S/C13H18ClNO.2C4H4O4/c1-9(15-13(2,3)4)12(16)10-5-7-11(14)8-6-10;2*5-3(6)1-2-4(7)8/h5-9,15H,1-4H3;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1+ |
| Standard InChIKey | HPADJAZYXDVHBG-LVEZLNDCSA-N |
| SMILES | CC(C(=O)C1=CC=C(C=C1)Cl)NC(C)(C)C.C(=CC(=O)O)C(=O)O.C(=CC(=O)O)C(=O)O |
| Synonyms | 1-(4-Chlorophenyl)-2-[(1,1-dimethylethyl)amino]-1-propanone (2E)-2-butenedioate Fumarate; |
| PubChem Compound | 131698964 |
| Last Modified | Nov 11 2021 |
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